N,6-dimethyl-2,3-dihydro-1H-inden-1-amine hydrochloride
Overview
Description
N,6-dimethyl-2,3-dihydro-1H-inden-1-amine hydrochloride, also known as DMDIH, is an organic compound that has been used in a variety of scientific research applications. It is an indolamine derivative with a chemical structure of C10H14ClN. This compound has been found to have a range of biochemical and physiological effects, as well as being used as an intermediate in the synthesis of other compounds.
Scientific Research Applications
N,6-dimethyl-2,3-dihydro-1H-inden-1-amine hydrochloride has been used in a variety of scientific research applications. It has been used in the synthesis of other compounds, such as N-methyl-2,3-dihydro-1H-inden-1-amine hydrochloride, which has been used in the treatment of depression. N,6-dimethyl-2,3-dihydro-1H-inden-1-amine hydrochloride has also been used in the synthesis of other compounds, such as N-methyl-2,3-dihydro-1H-inden-1-amine hydrochloride, which has been used as an intermediate in the synthesis of other compounds.
Mechanism of Action
N,6-dimethyl-2,3-dihydro-1H-inden-1-amine hydrochloride has been found to have a range of biochemical and physiological effects. The compound is thought to work by inhibiting the reuptake of serotonin, norepinephrine, and dopamine in the brain, which can lead to increased levels of these neurotransmitters in the brain. This can lead to increased levels of mood and mental alertness. In addition, N,6-dimethyl-2,3-dihydro-1H-inden-1-amine hydrochloride has been found to have antioxidant effects, which can help protect cells from damage caused by free radicals.
Biochemical and Physiological Effects
N,6-dimethyl-2,3-dihydro-1H-inden-1-amine hydrochloride has been found to have a range of biochemical and physiological effects. It has been found to have antidepressant effects, as well as being an anxiolytic, which can help reduce anxiety. In addition, N,6-dimethyl-2,3-dihydro-1H-inden-1-amine hydrochloride has been found to have anti-inflammatory effects, which can help reduce inflammation in the body. It has also been found to have neuroprotective effects, which can help protect the brain from damage caused by free radicals.
Advantages and Limitations for Lab Experiments
N,6-dimethyl-2,3-dihydro-1H-inden-1-amine hydrochloride has several advantages and limitations when used in laboratory experiments. One advantage is that it is relatively easy to synthesize and can be used as an intermediate in the synthesis of other compounds. Another advantage is that it is relatively stable and can be stored for long periods of time without significant degradation. However, there are some limitations to using N,6-dimethyl-2,3-dihydro-1H-inden-1-amine hydrochloride in laboratory experiments. One limitation is that it is not water soluble and must be dissolved in organic solvents before use. In addition, it is a relatively expensive compound and can be difficult to obtain in large quantities.
Future Directions
There are a number of potential future directions for N,6-dimethyl-2,3-dihydro-1H-inden-1-amine hydrochloride. One potential direction is to explore its use as an antidepressant. It has already been found to have antidepressant effects, and further research could help to better understand its mechanism of action and develop more effective treatments. Another potential direction is to explore its use as an anxiolytic. It has already been found to have anxiolytic effects, and further research could help to better understand its mechanism of action and develop more effective treatments. Additionally, further research could explore its use as an anti-inflammatory and neuroprotective agent. Finally, further research could explore its use as an intermediate in the synthesis of other compounds.
Synthesis Methods
N,6-dimethyl-2,3-dihydro-1H-inden-1-amine hydrochloride can be synthesized in a two-step reaction. The first step involves the condensation of N,6-dimethylindan-1-amine with chloroacetic acid in the presence of sodium hydroxide. This reaction yields N,6-dimethyl-2-chloro-3-hydroxy-1H-indan-1-one. The second step involves the reduction of the N,6-dimethyl-2-chloro-3-hydroxy-1H-indan-1-one to N,6-dimethyl-2,3-dihydro-1H-indan-1-amine hydrochloride using sodium borohydride.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N,6-dimethyl-2,3-dihydro-1H-inden-1-amine hydrochloride involves the reduction of 2,3-dihydro-1H-inden-1-one followed by the alkylation of the resulting intermediate with dimethylamine.", "Starting Materials": [ "2,3-dihydro-1H-inden-1-one", "Sodium borohydride", "Dimethylamine", "Hydrochloric acid", "Ethanol" ], "Reaction": [ "2,3-dihydro-1H-inden-1-one is dissolved in ethanol.", "Sodium borohydride is added to the solution and the mixture is stirred at room temperature for several hours.", "The reaction mixture is then quenched with hydrochloric acid to give the intermediate amine.", "Dimethylamine is added to the intermediate amine and the mixture is heated under reflux for several hours.", "The resulting product is then isolated as the hydrochloride salt by addition of hydrochloric acid." ] } | |
CAS RN |
10408-87-4 |
Product Name |
N,6-dimethyl-2,3-dihydro-1H-inden-1-amine hydrochloride |
Molecular Formula |
C11H16ClN |
Molecular Weight |
197.7 |
Purity |
95 |
Origin of Product |
United States |
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